N-methyl-[5-(morpholinomethyl)thien-2-ylmethyl]amine

• IUPAC Name: N-methyl-1-[5-(morpholin-4-ylmethyl)thiophen-2-yl]methanamine
• InChI: InChI=1S/C11H18N2OS/c1-12-8-10-2-3-11(15-10)9-13-4-6-14-7-5-13/h2-3,12H,4-9H2,1H3
• InChI Key: LJPRPFHZPNCEIQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(S1)CN2CCOCC2
• Molecular Formula: C11H18N2OS
• DSSTOX Substance ID: DTXSID60602362
• Molecular Weight: 226.34 g/mol
• CAS RN: 893742-71-7

Description

Molecular Structure Analysis

The molecular formula of “N-methyl-[5-(morpholinomethyl)thien-2-ylmethyl]amine” is C11H18N2OS. Its molecular weight is 226.34 g/mol. The InChI Key is LJPRPFHZPNCEIQ-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Biological Activity

N-methyl-[5-(morpholinomethyl)thien-2-ylmethyl]amine and its derivatives are actively researched in the field of organic chemistry for their synthesis and biological activities. For instance, studies have explored the synthesis of related compounds, such as 5,6-dihydro-1,3-thiazin-4-one derivatives, demonstrating significant antiradical and anti-inflammatory activity (Kulakov et al., 2015).

Application in Fine Organic Synthesis

These compounds are also noted for their use in fine organic synthesis. For example, waste-free technology has been developed for the synthesis of N-methylmorpholine, a key material for making N-methylmorpholine-N-oxide, which is used as a solvent for cellulose and other natural polymers (Markosyan et al., 2013).

Kinetic Studies in Chemistry

Kinetic studies have been conducted on the reactions of related compounds with morpholine, providing insights into chemical reaction mechanisms and pKaCH evaluations. Such studies are crucial for understanding the reactivity and interaction of these compounds in various chemical processes (Ali, 2003).

Antiproliferative and Antimicrobial Properties

Some derivatives have been found to exhibit significant antiproliferative and antimicrobial activities. The influence of substituents on these properties has been a subject of research, highlighting the potential of these compounds in medicinal chemistry (Matić et al., 2018).

Inorganic Chemistry and Complex Formation

In inorganic chemistry, studies have focused on the synthesis and structural properties of complexes formed with metals such as Cu(II), Ni(II), and Fe(II). These complexes, derived from thien-2-ylmethyl compounds, have been characterized and analyzed for their potential applications (Sancak et al., 2007).

Safety and Hazards

“N-methyl-[5-(morpholinomethyl)thien-2-ylmethyl]amine” is considered hazardous. It may cause severe skin burns and eye damage. It may also cause respiratory irritation. Safety precautions include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.